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Compound of Interest

Compound Name: MAX-40279 hemiadipate

Cat. No.: B13920404

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for MAX-40279
hemiadipate is not publicly available, this guide provides a comprehensive, step-by-step
procedure for its proper disposal. The following protocols are based on general best practices
for hazardous chemical waste management and information for analogous compounds, such
as other FLT3 inhibitors.

MAX-40279 hemiadipate is an orally active dual inhibitor of FLT3 kinase and FGFR kinase,
investigated for its potential in treating acute myelogenous leukemia (AML).[1][2][3] As with
many research chemicals, it should be treated as hazardous waste in the absence of definitive
data to the contrary.

Hazard Profile and Data

Based on the hazard classification of similar FLT3 inhibitors, MAX-40279 hemiadipate should
be handled as a substance potentially harmful if swallowed and toxic to aquatic life with long-
lasting effects.[4] All laboratory personnel must adhere to strict disposal protocols to mitigate
these risks.
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Hazard Classification GHS Code Description
Acute Toxicity, Oral (Assumed)  H302 Harmful if swallowed.[4]
Acute Aquatic Toxicity ) o

H400 Very toxic to aquatic life.[4]
(Assumed)
Chronic Aquatic Toxicity HA10 Very toxic to aquatic life with
(Assumed) long lasting effects.[4]

Step-by-Step Disposal Protocol

The following procedures are mandatory for the disposal of MAX-40279 hemiadipate and any
contaminated materials.

1. Waste Segregation:

e Solid Waste: All solid waste contaminated with MAX-40279 hemiadipate, such as weighing
paper, contaminated gloves, and pipette tips, must be collected in a designated and clearly
labeled hazardous waste container.[4]

o Liquid Waste: Unused solutions and other liquid media containing MAX-40279 hemiadipate
must be collected in a separate, leak-proof, and clearly labeled hazardous waste container.
[4] Do not mix with other solvent waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.[4]

e Sharps: Any sharps, such as needles or blades, contaminated with MAX-40279
hemiadipate should be disposed of in a designated sharps container that is puncture-
resistant and leak-proof.

2. Container Management:

o Container Type: Use chemically compatible containers for waste storage; plastic is often
preferred over glass to minimize the risk of breakage.[5] The original chemical container is
often a suitable choice for the waste.[6]

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "MAX-40279 hemiadipate,” and a clear description of the contents
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(e.g., "Solid waste with MAX-40279 hemiadipate” or "Aqueous solution of MAX-40279
hemiadipate").[4][5] The label should also include the date of waste generation and the
principal investigator's name and contact information.[5]

» Container Condition: Ensure that waste containers are in good condition, free from leaks or
external residue, and are kept securely closed when not in use.[6][7]

3. Storage and Handling:

o Storage Location: Store hazardous waste in a designated satellite accumulation area that is
at or near the point of generation.[7] This area should be well-ventilated and secure.

e Incompatible Materials: Segregate waste containers from incompatible materials to prevent
dangerous chemical reactions.[8]

e Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed in a
satellite accumulation area (typically 55 gallons), and for acutely toxic waste, the limit is often
lower (e.g., one quart of liquid or one kilogram of solid).[7]

4. Final Disposal:

o EHS Coordination: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[4][5] Do not attempt to dispose
of this chemical down the drain or in the regular trash.[4][5]

o Empty Containers: A container that has held MAX-40279 hemiadipate should be triple-
rinsed with a suitable solvent.[6] The rinsate must be collected and disposed of as hazardous
waste.[6] After thorough cleaning, deface the original label before disposing of the container
as regular trash.[6]

Spill Management
In the event of a spill, the following steps should be taken:

» Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite or dry sand.[4]
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o Collection: Carefully collect the absorbed material and any contaminated debris into a
labeled hazardous waste container.[4]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, and collect all
cleaning materials as hazardous waste.[4]

» Reporting: Report the spill to your laboratory supervisor and the EHS office.[4]

Signaling Pathway of MAX-40279

MAX-40279 is a dual inhibitor that targets both the FMS-like tyrosine kinase 3 (FLT3) and the
fibroblast growth factor receptor (FGFR) signaling pathways. These pathways are crucial for
cell proliferation and survival and are often dysregulated in various cancers, including acute
myeloid leukemia.[2][9]
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Caption: Mechanism of action of MAX-40279 hemiadipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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